Cas no 21044-20-2 (Butyl-1,1-t2 alcohol(8CI))

• Product Name: Butyl-1,1-t2 alcohol(8CI)
• CAS No: 21044-20-2
• MF: C₄H₁₀O
• MW: 78.1378202438354
• CID: 241932
• PubChem ID: 102601927
• Update Time: 2025-04-19

Butyl-1,1-t2 alcohol(8CI) Chemical and Physical Properties

Names and Identifiers

• Butyl-1,1-t2 alcohol(8CI)
• BUTANOL, N-[1-3H]
• N-BUTANOL, [1-3H]
• Butanol,N-[1-3h]
• 21044-20-2

• Inchi： 1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i4T2
• InChI Key： LRHPLDYGYMQRHN-UFIFXRKYSA-N
• SMILES： OC([3H])([3H])CCC

Computed Properties

• Exact Mass: 78.09
• Monoisotopic Mass: 78.09
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 0.77880